Cas no 1060804-97-8 (2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one)
1060804-97-8 structure
Product Name:2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
CAS No:1060804-97-8
MF:C8H6F3NO
MW:189.13455247879
CID:1034998
PubChem ID:64989010
Update Time:2025-04-20
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-Trifluoro-1-(4-methylpyridin-2-yl)ethanone
- 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
- DTXSID00734833
- AB67844
- EN300-1928241
- A900228
- J-506731
- 1060804-97-8
- CS-0280676
- 2,2,2-TRIFLUORO-1-(4-METHYL-PYRIDIN-2-YL)-ETHANONE
- DB-292067
-
- Inchi: 1S/C8H6F3NO/c1-5-2-3-12-6(4-5)7(13)8(9,10)11/h2-4H,1H3
- InChI Key: GVQDMLUABICORA-UHFFFAOYSA-N
- SMILES: FC(C(C1C=C(C)C=CN=1)=O)(F)F
Computed Properties
- Exact Mass: 189.04014830g/mol
- Monoisotopic Mass: 189.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029193330-1g |
2,2,2-Trifluoro-1-(4-methylpyridin-2-yl)ethanone |
1060804-97-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM121960-1g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM121960-1g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 95% | 1g |
$356 | 2021-08-06 | |
| Enamine | EN300-1928241-0.05g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1928241-0.1g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1928241-0.25g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1928241-0.5g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1928241-1.0g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1928241-2.5g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1928241-5.0g |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one |
1060804-97-8 | 5g |
$3105.0 | 2023-06-02 |
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
1060804-97-8 (2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one) Related Products
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